Technical Whitepaper: 3-Methyl-4-(piperidin-4-yl)-1,2-oxazol-5-amine in Medicinal Chemistry
Technical Whitepaper: 3-Methyl-4-(piperidin-4-yl)-1,2-oxazol-5-amine in Medicinal Chemistry
Executive Summary
The compound 3-Methyl-4-(piperidin-4-yl)-1,2-oxazol-5-amine (also known as 5-amino-3-methyl-4-(piperidin-4-yl)isoxazole) is a highly versatile, bifunctional heterocyclic scaffold. Combining the hydrogen-bonding capacity of a 5-amino-1,2-oxazole (isoxazole) core with the basic, solubilizing properties of a piperidine ring, this molecule serves as a privileged building block in modern drug discovery. Isoxazole derivatives are renowned for their broad spectrum of biological activities, including immunomodulatory, anti-inflammatory, and anticancer properties[1][2].
This technical guide provides an in-depth analysis of the scaffold’s physicochemical properties, orthogonal reactivity, and step-by-step synthetic methodologies, designed specifically for application scientists and medicinal chemists aiming to incorporate this moiety into complex active pharmaceutical ingredients (APIs).
Physicochemical Profiling & Molecular Properties
Understanding the physicochemical properties of 3-Methyl-4-(piperidin-4-yl)-1,2-oxazol-5-amine is critical for predicting its behavior in both synthetic workflows and biological systems. The molecule features two distinct nitrogen centers with vastly different electronic properties:
-
Piperidine Nitrogen (Position 4 substituent): A secondary aliphatic amine that is highly basic (
). It is protonated at physiological pH, enhancing aqueous solubility and serving as an excellent nucleophile for derivatization. -
Isoxazole 5-Amine: An exocyclic amine conjugated with the electron-withdrawing isoxazole ring. It is weakly basic (
) and requires strong electrophiles or coupling reagents for functionalization.
Quantitative Data Summary
| Property | Value | Implication for Drug Design |
| Molecular Formula | Low molecular weight, ideal for fragment-based drug discovery (FBDD). | |
| Molecular Weight | 181.24 g/mol | Leaves ample "molecular real estate" for further elaboration. |
| Topological Polar Surface Area | 64.3 Ų | Excellent membrane permeability; falls well within Lipinski's Rule of 5. |
| LogP (Predicted) | 0.8 - 1.2 | Optimal lipophilicity for balancing aqueous solubility and lipid permeability. |
| Hydrogen Bond Donors | 2 (NH, | Strong potential for kinase hinge-binding or GPCR target engagement. |
| Hydrogen Bond Acceptors | 3 (N, O, N) | Facilitates extensive interaction networks within protein binding pockets. |
Synthetic Methodologies
The synthesis of 5-amino-3-methylisoxazoles typically involves the condensation of a
Causality in Experimental Design
The synthesis utilizes a tert-butyloxycarbonyl (Boc) protecting group on the piperidine nitrogen. This is a critical self-validating control: without Boc protection, the highly nucleophilic secondary amine would competitively react with electrophilic intermediates, leading to complex oligomeric mixtures. Furthermore, the use of sodium acetate buffers the hydroxylamine hydrochloride, ensuring the release of the free hydroxylamine base necessary for the initial oxime formation without driving the reaction medium to an overly acidic pH that could prematurely cleave the Boc group.
Step-by-Step Protocol: Synthesis of the Core Scaffold
Step 1: Oxime Formation and Isoxazole Cyclization
-
Preparation: In a 250 mL round-bottom flask, dissolve 10.0 mmol of tert-butyl 4-(1-cyano-2-oxopropyl)piperidine-1-carboxylate in 50 mL of ethanol.
-
Reagent Addition: Add 12.0 mmol of hydroxylamine hydrochloride (
) and 12.0 mmol of sodium acetate ( ). -
Reaction: Heat the mixture to reflux (approx. 80 °C) for 4–6 hours. Monitor the reaction via TLC (Ethyl Acetate:Hexane 1:1). The disappearance of the starting material validates the complete formation of the oxime intermediate and subsequent intramolecular cyclization onto the nitrile carbon.
-
Workup: Cool to room temperature, concentrate under reduced pressure, and partition the residue between water (50 mL) and ethyl acetate (50 mL). Extract the aqueous layer twice more with ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous
, and concentrate to yield the Boc-protected intermediate.
Step 2: Acidic Deprotection
-
Preparation: Dissolve the crude Boc-protected isoxazole in 20 mL of dichloromethane (DCM).
-
Deprotection: Slowly add 10 mL of 4M HCl in dioxane at 0 °C. Stir the reaction mixture at room temperature for 2 hours.
-
Isolation (Self-Validating Step): As the Boc group is cleaved, the resulting free piperidine amine becomes protonated, causing the product to precipitate directly out of the DCM/dioxane solution as a hydrochloride salt.
-
Filtration: Filter the white precipitate, wash with cold diethyl ether, and dry under high vacuum to afford 3-Methyl-4-(piperidin-4-yl)-1,2-oxazol-5-amine hydrochloride. Validation: LC-MS should show a parent ion at m/z 182.1
.
Synthetic workflow for 3-Methyl-4-(piperidin-4-yl)-1,2-oxazol-5-amine.
Orthogonal Reactivity and Functionalization
The power of this scaffold lies in its orthogonal reactivity, allowing chemists to selectively build complexity on either side of the molecule.
-
Piperidine Functionalization (Position 4): The secondary amine is highly reactive. Reductive aminations with aldehydes (using
) or acylations with acid chlorides proceed rapidly at room temperature. Because of the vast difference between the piperidine and the isoxazole amine, these reactions can be performed regioselectively without protecting the isoxazole 5-amine. -
Isoxazole Amine Functionalization (Position 5): The 5-amino group is sterically hindered by the adjacent methyl and piperidine groups and is electronically deactivated. To form amides at this position, highly reactive electrophiles (e.g., isocyanates to form ureas) or harsh coupling conditions (e.g., HATU/DIPEA with prolonged heating) are required. This amine is often utilized as a hydrogen-bond donor in the final drug molecule rather than a point of synthetic extension[5].
Pharmacological Relevance & Target Engagement
Isoxazoles are prominent in medicinal chemistry, frequently appearing in FDA-approved drugs due to their metabolic stability and ability to act as bioisosteres for amides or esters[1].
Kinase Inhibition (Hinge Binding Motif)
The 5-amino-3-methylisoxazole motif is a classic hinge-binding pharmacophore in kinase inhibitor design. The isoxazole nitrogen acts as a hydrogen-bond acceptor, while the adjacent 5-amino group acts as a hydrogen-bond donor, perfectly mimicking the binding mode of the adenine ring of ATP within the kinase active site.
Immunomodulatory Applications
Derivatives of 5-amino-3-methylisoxazoles have demonstrated profound immunoregulatory properties. Studies have shown that specific substitutions on the isoxazole core can inhibit in vivo cellular and humoral immune responses, making them highly attractive starting points for treating autoimmune diseases or mitigating myocardial reperfusion injury[2][5]. The piperidine ring in our specific scaffold provides an ideal vector to attach solubilizing groups or target-specific warheads while maintaining the core immunomodulatory activity.
Pharmacophore mapping and orthogonal reactivity of the scaffold.
References
-
5-Amino-3-methyl-Isoxazole-4-carboxylic Acid as a Novel Unnatural Amino Acid in the Solid Phase Synthesis of α/β-Mixed Peptides. National Center for Biotechnology Information (NCBI) / PMC. Available at:[Link]
-
Isoxazole Derivatives as Regulators of Immune Functions. National Center for Biotechnology Information (NCBI) / PMC. Available at:[Link]
-
Isoxazole Derivatives as Regulators of Immune Functions. MDPI Molecules. Available at:[Link]
-
Bulk Synthesis of Thermally Unstable 5-Amino-3-methylisoxazole Using Silica Coated Magnetite Nanoparticles. Asian Journal of Chemistry. Available at:[Link]
-
The synthesis, physicochemical properties and immunological activity of 5-amino-3-methylisoxazolo[5,4-d]4-pyrimidinone derivatives. PubMed / Cellular & Molecular Biology Letters. Available at:[Link]
Sources
- 1. 5-Amino-3-methyl-Isoxazole-4-carboxylic Acid as a Novel Unnatural Amino Acid in the Solid Phase Synthesis of α/β-Mixed Peptides - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Isoxazole Derivatives as Regulators of Immune Functions - PMC [pmc.ncbi.nlm.nih.gov]
- 3. asianpubs.org [asianpubs.org]
- 4. asianpubs.org [asianpubs.org]
- 5. mdpi.com [mdpi.com]
